Cas no 104363-13-5 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI))

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI) structure
104363-13-5 structure
Product Name:4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI)
CAS No:104363-13-5
MF:C20H18O7
MW:370.352726459503
CID:213989
Update Time:2024-03-01

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI)
    • Lunatone
    • 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI)
    • Inchi: 1S/C20H18O7/c1-20(2)16(24)6-11-15(27-20)7-14(23)17-18(25)12(8-26-19(11)17)10-4-3-9(21)5-13(10)22/h3-5,7-8,16,21-24H,6H2,1-2H3
    • InChI Key: GUVOWHHQZUZCIH-UHFFFAOYSA-N
    • SMILES: C12=CC(O)=C3C(=O)C(C4=CC=C(O)C=C4O)=COC3=C1CC(O)C(C)(C)O2

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • XLogP3: 1.289

Experimental Properties

  • Density: 1.494±0.06 g/cm3(Predicted)
  • Boiling Point: 677.5±55.0 °C(Predicted)
  • PSA: 52.54
  • pka: 6.48±0.60(Predicted)
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